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Compound of Interest

Compound Name: DL-175

Cat. No.: B10821562

Essential guidance for the safe handling and disposal of DL-175, ensuring laboratory safety
and regulatory compliance.

This document provides a comprehensive, step-by-step guide for the proper disposal of DL-
175 (C.I. Reactive Yellow 175), a reactive dye commonly used in research and development.
Adherence to these procedures is critical for ensuring the safety of laboratory personnel and
minimizing environmental impact. The following information is intended for researchers,
scientists, and drug development professionals.

Immediate Safety and Handling

Before initiating any disposal procedures, it is imperative to handle DL-175 with the appropriate
Personal Protective Equipment (PPE) to mitigate exposure risks.

General Handling Precautions:

e Ventilation: Always handle DL-175 in a well-ventilated area, preferably within a chemical
fume hood, to prevent the inhalation of dust and aerosols.

» Personal Protective Equipment (PPE):
o Eye Protection: Chemical safety goggles are mandatory.

o Hand Protection: Chemical-resistant gloves (e.g., nitrile) are required.
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o Respiratory Protection: If there is a risk of generating dust, a NIOSH-approved respirator
should be worn.

o Protective Clothing: A lab coat or other suitable protective clothing is necessary to prevent
skin contact.

e Hygiene: Avoid eating, drinking, or smoking in areas where chemicals are handled. Wash
hands thoroughly after handling.

Quantitative Data

Due to the limited availability of specific public data for C.I. Reactive Yellow 175, the following
table includes representative data for this class of compounds. This information is crucial for
risk assessment and safe handling.

Property Value Reference
Physical State Yellow to Dark Brown Powder [1]
Solubility in Water > 100 g/L (at 25°C) [1]

Odor Odorless [1][2]

pH Value 4.5 - 6.5 (in solution) [1]

Acute Oral Toxicity (Rat LD50) > 5000 mg/kg [11[3]

Skin Irritation (Rabbit) Not an irritant [1]

Eye Irritation Slightly irritant [1]
Mutagenic Effects No mutagenic effects reported [1]

Disposal Procedures

The disposal of DL-175 must be conducted in strict accordance with all local, state, and federal
regulations. Direct disposal into the sanitary sewer system or general waste is prohibited.

Step-by-Step Disposal Guide:

e Waste Collection:
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o Collect all waste containing DL-175, including unused product, contaminated labware, and
spill cleanup materials, in a designated and clearly labeled hazardous waste container.

o The container must be made of a compatible material, be in good condition, and have a
secure lid.[4]

o Label the container with the words "Hazardous Waste," the full chemical name ("C.1.
Reactive Yellow 175"), and the approximate quantity.

o Waste Storage:

o Store the hazardous waste container in a designated, well-ventilated, and secure area
away from incompatible materials.

o Ensure the container is kept closed except when adding waste.

e Spill Management:

o

In the event of a spill, evacuate the area of non-essential personnel.

[¢]

For solid spills, carefully sweep up the material, avoiding dust generation.

[¢]

Place the swept material into a labeled hazardous waste container.

[e]

Clean the spill area with soap and water, collecting the cleaning water for disposal as
hazardous waste.

e Licensed Disposal:

o Arrange for the collection and disposal of the hazardous waste through a licensed and
certified hazardous waste disposal company.

o Maintain detailed records of all disposed chemicals, including the date, quantity, and the
disposal company used.

Experimental Protocol: Treatment of DL-175 Waste
by Coagulation-Flocculation

© 2025 BenchChem. All rights reserved. 3/9 Tech Support


https://www.benchchem.com/product/b10821562?utm_src=pdf-body
https://files.core.ac.uk/download/pdf/159192817.pdf
https://www.benchchem.com/product/b10821562?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b10821562?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Safety Operating Guide

Check Availability & Pricing

For laboratories generating aqueous waste containing DL-175, a coagulation-flocculation
treatment can be employed to remove the dye before final disposal. This protocol is based on
established methods for treating reactive dye wastewater.[4][5][6]

Materials:

Aqueous waste containing DL-175

e Coagulant (e.g., Polyaluminum Chloride - PAC)

e pH meter

o Sodium hydroxide (NaOH) and/or hydrochloric acid (HCI) for pH adjustment
« Jar testing apparatus

» Beakers

 Filtration apparatus

Procedure:

o Characterize the Waste: Determine the initial concentration of DL-175 and the pH of the
aqueous waste.

e pH Adjustment: Adjust the pH of the waste solution to the optimal range for the chosen
coagulant. For PAC, the optimal pH is typically between 4.0 and 5.0.[5]

e Coagulant Dosing:

o Conduct a jar test to determine the optimal coagulant dosage. This involves setting up a
series of beakers with the pH-adjusted waste and adding varying concentrations of the
coagulant (e.g., 100 ppm to 1000 ppm of PAC).

o The optimal dosage will be the one that results in the highest color removal.

e Rapid Mixing: Add the optimal dose of coagulant to the waste solution and mix rapidly (e.g.,
120 rpm) for 1-2 minutes. This ensures uniform dispersion of the coagulant.[7]
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» Slow Mixing (Flocculation): Reduce the mixing speed (e.g., 40 rpm) and continue to mix for
15-20 minutes. This promotes the formation of larger flocs.[7]

» Sedimentation: Stop mixing and allow the flocs to settle for at least 30 minutes.[7]

o Separation: Carefully decant or filter the supernatant to separate the treated water from the
sludge.

e Analysis: Analyze the treated water for residual color to determine the efficiency of the
treatment.

e Sludge Disposal: The resulting sludge is considered hazardous waste and must be disposed
of according to the procedures outlined in the "Disposal Procedures" section.

Visualizing the Disposal Workflow

The following diagrams illustrate the key decision-making and procedural workflows for the
proper disposal of DL-175.
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DL-175 Disposal Workflow
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Caption: General disposal workflow for DL-175 waste.
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DL-175 Aqueous Waste Treatment Workflow
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Caption: Experimental workflow for treating aqueous DL-175 waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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